Cas no 61102-71-4 (1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-)
![1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- structure](https://www.kuujia.com/scimg/cas/61102-71-4x500.png)
61102-71-4 structure
Product name:1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-
1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-
- 5-hydroxy-4-oxo-3-[(3-sulfophenyl)hydrazinylidene]naphthalene-1,7-disulfonic acid
- DTXSID00820705
- 61102-71-4
- 5-Hydroxy-4-oxo-3-[2-(3-sulfophenyl)hydrazinylidene]-3,4-dihydronaphthalene-1,7-disulfonic acid
-
- Inchi: InChI=1S/C16H12N2O11S3/c19-13-6-10(31(24,25)26)5-11-14(32(27,28)29)7-12(16(20)15(11)13)18-17-8-2-1-3-9(4-8)30(21,22)23/h1-7,19-20H,(H,21,22,23)(H,24,25,26)(H,27,28,29)
- InChI Key: DDDWDVZWWCEBJW-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)S(=O)(=O)O)N=NC2=CC(=C3C=C(C=C(C3=C2O)O)S(=O)(=O)O)S(=O)(=O)O
Computed Properties
- Exact Mass: 503.96036
- Monoisotopic Mass: 503.96032272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 253Ų
Experimental Properties
- PSA: 228.29
1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]- Related Literature
-
Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
61102-71-4 (1,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(3-sulfophenyl)azo]-) Related Products
- 1738-02-9(2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-sulfophenyl)diazenyl]-)
- 1016544-28-7(2-Fluoro-4-(2-thiazolyl)-benzaldehyde)
- 71316-38-6(3-aminoquinoline-2-thiol)
- 1806058-18-3(2-Amino-5-bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine)
- 4361-39-1(3-cyclohexyl-2-phenylpropanoic acid)
- 1488389-18-9((R)-1-[(Tetrahydro-2-furyl)methyl]pyrazole-4-boronic Acid Pinacol Ester)
- 1251684-18-0(2-1-(1H-indol-3-yl)-N-methylformamido-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylacetamide)
- 2109909-18-2(1-(1,3-thiazol-4-yl)cyclopropane-1-carbonitrile)
- 933063-50-4(Benzoic acid, 2-ethoxy-4-(trifluoromethoxy)-)
- 45172-15-4((S)-Ethyl 2,6-diisocyanatohexanoate)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
